molecular formula C22H23ClO5S B8656691 Tert-butyl(4-chloro-2-{[2-methyl-5-(methylsulfonyl)phenyl]ethynyl}phenoxy)acetate

Tert-butyl(4-chloro-2-{[2-methyl-5-(methylsulfonyl)phenyl]ethynyl}phenoxy)acetate

Cat. No.: B8656691
M. Wt: 434.9 g/mol
InChI Key: AYMTVJUXFPSPIT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-butyl(4-chloro-2-{[2-methyl-5-(methylsulfonyl)phenyl]ethynyl}phenoxy)acetate is a useful research compound. Its molecular formula is C22H23ClO5S and its molecular weight is 434.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C22H23ClO5S

Molecular Weight

434.9 g/mol

IUPAC Name

tert-butyl 2-[4-chloro-2-[2-(2-methyl-5-methylsulfonylphenyl)ethynyl]phenoxy]acetate

InChI

InChI=1S/C22H23ClO5S/c1-15-6-10-19(29(5,25)26)13-16(15)7-8-17-12-18(23)9-11-20(17)27-14-21(24)28-22(2,3)4/h6,9-13H,14H2,1-5H3

InChI Key

AYMTVJUXFPSPIT-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1)S(=O)(=O)C)C#CC2=C(C=CC(=C2)Cl)OCC(=O)OC(C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Following the general method as outlined in Intermediate 20, starting from (4-chloro-2-ethynyl-phenoxy)-acetic acid tert-butyl ester (Intermediate 3) and 2-iodo-1-methyl-4-(methylsulfonyl)benzene (Intermediate 17), the title compound was obtained as a colorless oil after purification by flash column chromatography (silica), eluting with cyclohexane containing increasing amounts of EtOAc.
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